Cas no 1261958-23-9 (3-Bromo-5-(3,4-dichlorophenyl)phenol)

• Product Name: 3-Bromo-5-(3,4-dichlorophenyl)phenol
• CAS No: 1261958-23-9
• MF: C₁₂H₇BrCl₂O
• MW: 317.993380784988
• MDL: MFCD18316133
• CID: 2766044
• PubChem ID: 53221856
• Update Time: 2025-06-08

3-Bromo-5-(3,4-dichlorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID30686452
• MFCD18316133
• 3-BROMO-5-(3,4-DICHLOROPHENYL)PHENOL
• 3-Bromo-5-(3,4-dichlorophenyl)phenol, 95%
• 5-Bromo-3',4'-dichloro[1,1'-biphenyl]-3-ol
• 1261958-23-9
• 3-Bromo-5-(3,4-dichlorophenyl)phenol

• MDL： MFCD18316133
• Inchi： 1S/C12H7BrCl2O/c13-9-3-8(4-10(16)6-9)7-1-2-11(14)12(15)5-7/h1-6,16H
• InChI Key： LGNJFLVTVNHCTB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC(=C(C=1)Cl)Cl)O

Computed Properties

• Exact Mass: 315.90573Da
• Monoisotopic Mass: 315.90573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Bromo-5-(3,4-dichlorophenyl)phenol

Comprehensive Overview of 3-Bromo-5-(3,4-dichlorophenyl)phenol (CAS No. 1261958-23-9): Properties, Applications, and Industry Insights

3-Bromo-5-(3,4-dichlorophenyl)phenol (CAS No. 1261958-23-9) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of bromine and dichlorophenyl moieties enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers are increasingly exploring its potential in designing novel bioactive molecules, particularly in the context of antimicrobial agents and enzyme inhibitors, aligning with the growing demand for innovative therapeutic solutions.

In recent years, the compound's role in material science has also emerged as a hotspot. Its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, makes it a versatile building block for advanced polymers and liquid crystals. This aligns with the surge in interest around sustainable materials and green chemistry, as industries seek eco-friendly alternatives to traditional synthetic pathways. The compound's thermal stability further broadens its applicability in high-performance coatings and electronic materials.

From a synthetic perspective, CAS 1261958-23-9 exemplifies the strategic use of halogenated phenols in modern organic chemistry. Its regioselective bromination pattern offers controlled functionalization opportunities, a topic frequently searched by chemists optimizing reaction yields. Laboratories often inquire about its solubility profiles (notably in DMSO and THF) and storage conditions, reflecting practical concerns in handling aromatic bromides. These queries underscore the need for detailed technical documentation, which this overview aims to address.

The compound's relevance extends to life sciences, where its structural analogs are investigated for drug discovery applications. Recent publications highlight its potential as a scaffold for kinase inhibitors—a trending topic in oncology research. This connection to precision medicine and targeted therapies resonates with current healthcare priorities, making 3-Bromo-5-(3,4-dichlorophenyl)phenol a compound of interdisciplinary interest. Analytical methods like HPLC purification and NMR characterization protocols for this molecule are also widely discussed in academic forums.

Environmental considerations surrounding halogenated compounds have prompted studies on the biodegradability and ecotoxicology of CAS 1261958-23-9. While not classified as hazardous under current regulations, its environmental fate remains a subject of responsible research—addressing another frequent search query among environmental chemists. This dual focus on utility and safety reflects the compound's balanced profile in industrial applications.

In summary, 3-Bromo-5-(3,4-dichlorophenyl)phenol represents a compelling case study in functionalized aromatics. Its multifaceted applications—from pharmaceutical intermediates to advanced material precursors—coupled with its well-documented synthetic accessibility, position it as a compound of enduring relevance. As research trends evolve toward atom-efficient synthesis and structure-activity relationship studies, this molecule continues to offer rich opportunities for innovation across scientific disciplines.